Cas no 2242961-27-7 (N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester)

• Product Name: N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester
• CAS No: 2242961-27-7
• MF: C₁₉H₂₂N₂O₆S
• MW: 406.452784061432
• CID: 5164786
• Update Time: 2025-10-12

N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(2-ethyl-6-methylphenyl)-N-[(4-nitrophenyl)sulfonyl]-, methyl ester
• N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester

• Inchi： 1S/C19H22N2O6S/c1-5-15-8-6-7-13(2)18(15)20(14(3)19(22)27-4)28(25,26)17-11-9-16(10-12-17)21(23)24/h6-12,14H,5H2,1-4H3/t14-/m0/s1
• InChI Key： COJPCQGGSODYNS-AWEZNQCLSA-N
• SMILES： C(OC)(=O)[C@H](C)N(C1=C(C)C=CC=C1CC)S(C1=CC=C([N+]([O-])=O)C=C1)(=O)=O

Additional information on N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester

Introduction to N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester (CAS No. 2242961-27-7)

N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester, with the CAS number 2242961-27-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of novel therapeutic agents.

The molecular structure of this compound features a sulfonyl group connected to a phenyl ring, which is further substituted with an ethyl and a methyl group at the 2 and 6 positions, respectively. Additionally, the other part of the molecule contains a nitrophenyl group and an L-alanine methyl ester moiety. This unique arrangement of functional groups makes it a versatile building block for the creation of more complex molecules with potential biological activity.

In recent years, there has been a growing interest in the development of new drugs that target specific biological pathways. N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester has been studied for its potential role in modulating various enzymatic activities and receptor interactions. Its sulfonyl group, in particular, is known to enhance binding affinity and selectivity, which are crucial factors in drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural features can interact with neurotransmitter receptors, potentially leading to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The nitrophenyl group in this compound may also contribute to its bioactivity by influencing electron distribution and reactivity.

The L-alanine methyl ester moiety is another key feature that adds to the compound's complexity and functionality. This group can serve as a prodrug or intermediate in the synthesis of more complex peptides and proteins. Its ability to be easily modified and incorporated into larger molecules makes it a valuable tool for medicinal chemists.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of compounds like N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding sites and interactions within biological targets. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving these goals. These techniques allow for the efficient construction of complex molecular frameworks while minimizing unwanted side reactions.

In addition to its pharmaceutical applications, N-(2-Ethyl-6-methylphenyl)-N-(4-nitrophenyl)sulfonyl-L-alanine Methyl Ester has shown potential in material science. Its unique chemical properties make it suitable for use as a precursor in the synthesis of advanced materials with specialized functions. For instance, it can be used to create polymers or coatings that exhibit enhanced durability or biocompatibility.

The growing body of research on this compound underscores its significance in both academic and industrial settings. As our understanding of its properties continues to expand, new applications are likely to emerge, further solidifying its role as a key player in modern chemistry and drug development.